Cas no 219583-10-5 (Zafirlukast M1 Metabolite)

Zafirlukast M1 Metabolite structure
Zafirlukast M1 Metabolite structure
Product Name:Zafirlukast M1 Metabolite
CAS No:219583-10-5
MF:C25H25N3O4S
MW:463.548704862595
CID:66994
PubChem ID:11454035
Update Time:2025-04-18

Zafirlukast M1 Metabolite Chemical and Physical Properties

Names and Identifiers

    • 4-[(5-Amino-1-methyl-1H-indol-3-yl)methyl]-3-methoxy-N-[(2-methylphenyl)sulfonyl]benzamide
    • 4-[(5-amino-1-methylindol-3-yl)methyl]-3-methoxy-N-(2-methylphenyl)sulfonylbenzamide
    • Zafirlukast M1 Metabolite
    • 4-[(5-Amino-1-methyl-1H-indol-3-yl)methyl]-3-methoxy-N-(2-methylbenzene-1-sulfonyl)benzamide
    • 219583-10-5
    • SCHEMBL13772139
    • DTXSID60466385
    • Inchi: 1S/C25H25N3O4S/c1-16-6-4-5-7-24(16)33(30,31)27-25(29)18-9-8-17(23(13-18)32-3)12-19-15-28(2)22-11-10-20(26)14-21(19)22/h4-11,13-15H,12,26H2,1-3H3,(H,27,29)
    • InChI Key: HNBZIIQASMYNPG-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C)(NC(C1C=CC(=C(C=1)OC)CC1=CN(C)C2C=CC(=CC1=2)N)=O)(=O)=O

Computed Properties

  • Exact Mass: 463.15675
  • Monoisotopic Mass: 463.15657746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 785
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.30
  • PSA: 103.42

Zafirlukast M1 Metabolite Pricemore >>

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